Cas no 651327-45-6 (L-Leucine,L-alanyl-L-valyl-L-alanyl-L-leucyl-L-valyl-L-leucyl-L-methionyl-L-leucyl-)

• Product Name: L-Leucine,L-alanyl-L-valyl-L-alanyl-L-leucyl-L-valyl-L-leucyl-L-methionyl-L-leucyl-
• CAS No: 651327-45-6
• MF: C₄₅H₈₃N₉O₁₀S
• MW: 942.259830713272
• CID: 405641
• Update Time: 2024-01-29

L-Leucine,L-alanyl-L-valyl-L-alanyl-L-leucyl-L-valyl-L-leucyl-L-methionyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-alanyl-L-valyl-L-alanyl-L-leucyl-L-valyl-L-leucyl-L-methionyl-L-leucyl-
• L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-valyl-L-leucyl-L-methionyl-L-leucyl-

• Inchi： 1S/C45H83N9O10S/c1-22(2)18-31(41(59)52-34(45(63)64)21-25(7)8)50-39(57)30(16-17-65-15)48-40(58)32(19-23(3)4)51-44(62)36(27(11)12)54-42(60)33(20-24(5)6)49-38(56)29(14)47-43(61)35(26(9)10)53-37(55)28(13)46/h22-36H,16-21,46H2,1-15H3,(H,47,61)(H,48,58)(H,49,56)(H,50,57)(H,51,62)(H,52,59)(H,53,55)(H,54,60)(H,63,64)/t28-,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： LMIJGHBXFBHAFW-VXJRNSOOSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 941.59889

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 1213.0±65.0 °C(Predicted)
• PSA: 296.12
• pka: 3.41±0.10(Predicted)